![molecular formula C12H9N3O2 B2447919 N-(1H-indazol-4-yl)furan-2-carboxamide CAS No. 685108-35-4](/img/structure/B2447919.png)
N-(1H-indazol-4-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(1H-indazol-4-yl)furan-2-carboxamide” is a compound that belongs to the class of organic compounds known as 2-furanilides . These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide . The compound has a molecular weight of 385.35 .
Molecular Structure Analysis
The molecular structure of “N-(1H-indazol-4-yl)furan-2-carboxamide” includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . It also contains an indazole moiety, which is a heterocyclic compound consisting of a benzene ring fused to a pyrrole ring .Physical And Chemical Properties Analysis
“N-(1H-indazol-4-yl)furan-2-carboxamide” is a powder at room temperature . It has a molecular weight of 385.35 . Unfortunately, more specific physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their remarkable therapeutic efficacy, inspiring medicinal chemists to create numerous innovative antibacterial agents . They have been used in the fight against bacterial strain-caused infections .
Antimicrobial Drugs
There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics .
Anticancer Agents
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as anticancer agents . Several new N-phenyl-1H-indazole-1-carboxamides were prepared and evaluated for their in vitro antiproliferative activities against the tumor cell lines panel derived from nine clinically isolated cancer types .
Antidepressant Agents
Indazole-containing compounds have also been used as antidepressant agents . This could be a potential application of “N-(1H-indazol-4-yl)furan-2-carboxamide”.
Anti-inflammatory Agents
Indazole-containing compounds have been used as anti-inflammatory agents . This suggests that “N-(1H-indazol-4-yl)furan-2-carboxamide” could potentially be used in the treatment of inflammation-related conditions.
Antihypertensive Agents
Indazole-containing compounds have been used as antihypertensive agents . This suggests that “N-(1H-indazol-4-yl)furan-2-carboxamide” could potentially be used in the treatment of high blood pressure.
Safety and Hazards
The safety information for “N-(1H-indazol-4-yl)furan-2-carboxamide” indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
Future Directions
Indazole-containing compounds, including “N-(1H-indazol-4-yl)furan-2-carboxamide”, have a wide variety of medicinal applications . Given the observed biological activities of the indazole moiety, it is suggested that the medicinal properties of indazole should be explored in the future for the treatment of various pathological conditions .
Mechanism of Action
Target of Action
N-(1H-indazol-4-yl)furan-2-carboxamide is a compound that has been found to interact with Mitogen-activated protein kinase 9 (MAPK9) . MAPK9 is a member of the MAP kinase family, which are involved in various cellular processes such as proliferation, differentiation, transcription regulation, and development .
Mode of Action
Indazole derivatives, which include this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its target, MAPK9, leading to changes in these cellular processes.
Biochemical Pathways
The inhibition, regulation, and/or modulation of kinases like chk1, chk2, and sgk (human serum and glucocorticoid-dependent kinase) have been associated with indazole derivatives . These kinases play a role in diseases such as cancer , suggesting that the compound may affect pathways related to these kinases.
Pharmacokinetics
Indazole derivatives are generally known for their broad-spectrum biological activities , which suggests that they may have good bioavailability.
Result of Action
Given its potential interaction with mapk9 and its associated biological activities, it may lead to changes in cellular processes such as proliferation, differentiation, and transcription regulation .
properties
IUPAC Name |
N-(1H-indazol-4-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O2/c16-12(11-5-2-6-17-11)14-9-3-1-4-10-8(9)7-13-15-10/h1-7H,(H,13,15)(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMPBSVNHQWUXJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2)C(=C1)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1H-indazol-4-yl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.